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Compound of Interest

Compound Name: Fluo-3FF AM

Cat. No.: B15556371

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Fluo-3FF AM for calcium
imaging in acute brain slices. Fluo-3FF AM is a low-affinity fluorescent calcium indicator,
making it particularly well-suited for measuring large and rapid changes in intracellular calcium
concentration, such as those occurring during neuronal firing or in response to strong synaptic
stimulation.

Introduction to Fluo-3FF AM

Fluo-3FF AM is the acetoxymethyl (AM) ester form of the Fluo-3FF indicator. The AM ester
group renders the molecule cell-permeant, allowing it to be loaded into cells non-invasively.
Once inside the cell, ubiquitous intracellular esterases cleave the AM groups, trapping the
active, calcium-sensitive Fluo-3FF indicator in the cytoplasm. Fluo-3FF is essentially non-
fluorescent in its calcium-free form but exhibits a significant increase in fluorescence intensity
upon binding to calcium ions. Its low affinity for calcium makes it ideal for studying phenomena
associated with high calcium concentrations that would saturate high-affinity indicators.

Mechanism of Action

The utility of Fluo-3FF AM in cellular imaging is based on a two-step process: passive loading
and enzymatic activation, followed by calcium-dependent fluorescence.
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Imaging in Brain Slices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556371#fluo-3ff-am-imaging-in-brain-slices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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